5-{4-[(3-hydroxyphenyl)amino]phthalazin-1-yl}-N,N,2-trimethylbenzenesulfonamide

• IUPAC Name: 5-[4-(3-hydroxyanilino)phthalazin-1-yl]-N,N,2-trimethylbenzenesulfonamide
• InChI: InChI=1S/C23H22N4O3S/c1-15-11-12-16(13-21(15)31(29,30)27(2)3)22-19-9-4-5-10-20(19)23(26-25-22)24-17-7-6-8-18(28)14-17/h4-14,28H,1-3H3,(H,24,26)
• InChI Key: BLAQRRMQWNRFKY-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)C2=NN=C(C3=CC=CC=C32)NC4=CC(=CC=C4)O)S(=O)(=O)N(C)C
• Molecular Formula: C23H22N4O3S
• Molecular Weight: 434.5 g/mol

Description

5-{4-[(3-Hydroxyphenyl)amino]phthalazin-1-yl}-N,N,2-trimethylbenzenesulfonamide is a benzenesulfonamide derivative featuring a phthalazine core substituted with a 3-hydroxyphenylamino group and a trimethylbenzenesulfonamide moiety. This compound belongs to a class of heterocyclic sulfonamides, which are widely studied for their biological activities, including antimicrobial and cytotoxic properties . The 3-hydroxyphenyl group is hypothesized to enhance bioactivity through hydrogen bonding and π-π interactions with target proteins, while the sulfonamide group contributes to solubility and pharmacokinetic stability .

Preparation Methods

Preparation of Phthalazine Sulfonyl Chloride

The phthalazine intermediate undergoes sulfonylation using chlorosulfonic acid (ClSO₃H) under controlled conditions:

• Reactants : Phthalazine derivative (1 mmol) and ClSO₃H (15 mmol).

• Conditions : Stirred at room temperature for 1–2 hours, followed by ice quenching to precipitate the sulfonyl chloride.

• Workup : Filtration and direct use without further purification.

Coupling with N,N,2-Trimethylbenzenesulfonamide

The sulfonyl chloride reacts with a substituted amine to form the sulfonamide bond. A solvent-free approach is often employed:

• Reactants : Phthalazine sulfonyl chloride (1 mmol) and N,N,2-trimethylbenzeneamine (1.2 mmol).

• Base : Potassium carbonate (K₂CO₃) to scavenge HCl.

• Conditions : Heating at 60–80°C for 3–5 hours.

• Yield : 60–75% after column chromatography.

Functionalization with 3-Hydroxyphenylamino Group

The final step introduces the 3-hydroxyphenylamino moiety via nucleophilic aromatic substitution:

• Reactants : 4-Aminophthalazine derivative (1 mmol) and 3-hydroxyaniline (1.1 mmol).

• Catalyst : Triethylamine (Et₃N) in dichloromethane (DCM).

• Conditions : Room temperature for 12–24 hours.

• Purification : Recrystallization from ethanol/water mixtures.

Optimization of Reaction Conditions

Solvent and Catalyst Selection

• Sulfonylation : Dichloromethane (DCM) with triethylamine achieves higher yields (75–80%) compared to THF or DMF.

• Catalysts : Diatomite-SO₃H outperforms homogeneous acids (e.g., H₂SO₄) by reducing side reactions and enabling catalyst reuse.

Temperature and Time

• Condensation Reactions : Heating at 80°C for 4 hours optimizes phthalazine formation, while exceeding 100°C promotes decomposition.

• Sulfonamide Coupling : Prolonged heating (>6 hours) under solvent-free conditions risks sulfonamide oxidation.

Analytical Characterization

Spectroscopic Data

• ¹H NMR (DMSO-d₆): δ 8.89 (d, J=5.0 Hz, 1H, phthalazine-H), 7.6–8.3 (m, aromatic H), 2.98 (s, 6H, N(CH₃)₂).

• LC-ESI-MS : m/z 435.1 [M+H]⁺, consistent with the molecular formula C₂₃H₂₂N₄O₃S.

Purity Assessment

• HPLC : >98% purity using a C18 column with acetonitrile/water (70:30) mobile phase.

Challenges and Mitigation Strategies

Byproduct Formation

• Issue : Over-sulfonylation during ClSO₃H treatment generates disulfonylated impurities.

• Solution : Stoichiometric control of ClSO₃H (1:1 molar ratio) and short reaction times (<2 hours).

Low Solubility

• Issue : The final compound’s poor solubility in polar solvents complicates purification.

• Solution : Trituration with methanol or acetonitrile removes hydrophobic impurities.

Industrial-Scale Considerations

• Cost Efficiency : Diatomite-SO₃H reduces catalyst costs by 40% compared to Pd-based catalysts.

• Environmental Impact : Solvent-free steps align with green chemistry principles, cutting waste by 30% .

Chemical Reactions Analysis

Types of Reactions

5-{4-[(3-hydroxyphenyl)amino]phthalazin-1-yl}-N,N,2-trimethylbenzenesulfonamide undergoes various chemical reactions, including:

Oxidation: The hydroxyphenyl group can be oxidized to form quinone derivatives.

Reduction: The nitro group, if present, can be reduced to an amine.

Substitution: The sulfonamide moiety can undergo nucleophilic substitution reactions.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents such as sodium borohydride, and nucleophiles like amines and thiols. Reaction conditions typically involve controlled temperatures, specific solvents, and catalysts to ensure selective and efficient transformations .

Major Products

The major products formed from these reactions depend on the specific reaction type. For example, oxidation of the hydroxyphenyl group yields quinone derivatives, while reduction of the nitro group produces amines. Substitution reactions can lead to various sulfonamide derivatives with different functional groups .

Scientific Research Applications

Chemical Properties and Structure

The compound is characterized by its unique structure, which includes a phthalazine core, a sulfonamide group, and a hydroxyphenyl moiety. This structural arrangement contributes to its biological activity and interaction with various biological targets.

Pharmacological Applications

• Anticancer Activity
  • Research indicates that phthalazine derivatives exhibit anticancer properties. The sulfonamide group in this compound can enhance its efficacy against certain cancer cell lines by inhibiting specific enzymes involved in tumor growth.
  • Case Study : A study demonstrated that similar phthalazine derivatives showed significant cytotoxicity against breast cancer cells, suggesting that 5-{4-[(3-hydroxyphenyl)amino]phthalazin-1-yl}-N,N,2-trimethylbenzenesulfonamide may have comparable effects.
• Anti-inflammatory Effects
  • The compound may act as an inhibitor of the NLRP3 inflammasome, a critical mediator in inflammatory responses. By modulating this pathway, it could potentially reduce inflammation-related diseases.
  • Data Table :

    Study	Effect Observed	Reference
    In vitro analysis	Reduced IL-1β secretion
    Animal model	Decreased edema in paw inflammation
• Neurological Research
  • Preliminary studies suggest that phthalazine derivatives could be beneficial in treating neurodegenerative diseases like Alzheimer’s due to their ability to cross the blood-brain barrier and inhibit amyloid-beta aggregation.
  • Case Study : A derivative was tested for its neuroprotective effects in animal models of Alzheimer's disease, showing promise in reducing cognitive decline.

Biochemical Mechanisms

The mechanisms by which this compound exerts its effects include:

• Enzyme Inhibition : The sulfonamide moiety can inhibit carbonic anhydrase and other enzymes implicated in disease pathways.
• Receptor Modulation : It may interact with various receptors involved in cell signaling pathways related to cancer and inflammation.

Toxicology and Safety Profile

Toxicological assessments are essential for understanding the safety of 5-{4-[(3-hydroxyphenyl)amino]phthalazin-1-yl}-N,N,2-trimethylbenzenesulfonamide:

• Acute Toxicity Studies : Initial studies indicate a favorable safety profile at therapeutic doses.
• Long-term Effects : Ongoing studies are required to evaluate the long-term safety and potential side effects.

Mechanism of Action

The mechanism of action of 5-{4-[(3-hydroxyphenyl)amino]phthalazin-1-yl}-N,N,2-trimethylbenzenesulfonamide involves its interaction with specific molecular targets. The hydroxyphenyl group can form hydrogen bonds with active sites of enzymes or receptors, while the phthalazine core may interact with hydrophobic pockets. These interactions can modulate the activity of the target proteins, leading to various biological effects. The compound may also inhibit specific signaling pathways, contributing to its therapeutic potential .

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Cytotoxic Activity

• Target Compound : Demonstrated the highest cytotoxic activity in a series of phthalazine derivatives, attributed to the 3-hydroxyphenyl group’s ability to interact with cellular targets via hydrogen bonding and aromatic stacking .
• Compound 8 (1,4-dioxo-tetrahydrophthalazin-5-yl): Showed moderate activity, likely due to reduced membrane permeability from the dioxo moiety .
• Compound 10 (4-(N-(thiazol-2-yl)sulfamoyl)phenyl): Exhibited significantly lower activity, emphasizing the critical role of the 3-hydroxyphenyl group .

Antimicrobial Activity

• Compound 2g (): Displayed moderate antimicrobial activity against Gram-positive bacteria, linked to the benzothiazole group’s lipophilicity enhancing membrane penetration .
• 4-Methyl-N-{4-[(5-methyl-1,2-oxazol-3-yl)sulfamoyl]phenyl}benzenesulfonamide (): Exhibited broad-spectrum antimicrobial activity, suggesting that methyl and oxazole groups synergize with sulfonamide for target inhibition .

Computational and Experimental Insights

• Molecular Dynamics Simulations : The 3-hydroxyphenyl group in the target compound showed strong binding affinity to kinase targets (e.g., EGFR) in silico, with a binding energy of −9.2 kcal/mol, outperforming analogs with bulkier substituents .
• Solubility and LogP : The target compound’s calculated LogP (2.8) is lower than Compound 5 (LogP 3.5), indicating better aqueous solubility, which is advantageous for drug delivery .

Biological Activity

5-{4-[(3-hydroxyphenyl)amino]phthalazin-1-yl}-N,N,2-trimethylbenzenesulfonamide is a complex organic compound that has garnered attention for its potential biological activities, particularly in the fields of cancer therapy and antimicrobial applications. This compound features a phthalazin core, which is known for its diverse pharmacological properties.

Chemical Structure and Properties

The molecular formula of 5-{4-[(3-hydroxyphenyl)amino]phthalazin-1-yl}-N,N,2-trimethylbenzenesulfonamide is $C_{23}H_{22}N_{4}O_{3}S$. The structure consists of multiple functional groups that contribute to its biological activity:

• Phthalazin core : Known for anticancer properties.
• Hydroxyphenyl group : Enhances solubility and may contribute to receptor binding.
• Sulfonamide group : Implicated in various biological interactions.

Anticancer Activity

Research indicates that phthalazine derivatives, including this compound, exhibit significant antiproliferative effects against various cancer cell lines. Notably, they may act as inhibitors of Aurora kinases, which are crucial in cell division and are often overexpressed in cancer cells. For instance, studies have shown that phthalazine derivatives can inhibit the growth of cancer cells by targeting the serine/threonine protein kinase family .

A summary of the anticancer activities observed in related compounds is presented in Table 1.

Compound Name	Target	Activity	Reference
AMG 900	Aurora Kinase	Potent inhibitor
Vatalanib	VEGFR-2	Antiangiogenic
5-{4-[(3-hydroxyphenyl)amino]phthalazin-1-yl}	Various cancer lines	Antiproliferative

Antimicrobial Properties

In addition to anticancer activity, phthalazine derivatives have been evaluated for their antimicrobial properties. Studies suggest that they possess significant antibacterial and antifungal activities, making them promising candidates for developing new antimicrobial agents. The mechanism often involves disruption of bacterial cell walls or interference with metabolic pathways .

Case Studies

• Antiproliferative Effects : A study conducted on various phthalazine derivatives demonstrated their ability to inhibit the proliferation of HT-29 (colon cancer) and PC-3 (prostate cancer) cell lines. The results indicated a dose-dependent response, with some derivatives showing IC50 values in the low micromolar range .
• Antimicrobial Screening : Another investigation assessed the antimicrobial efficacy of phthalazine derivatives against common pathogens such as Staphylococcus aureus and Escherichia coli. The study found that certain compounds exhibited minimum inhibitory concentrations (MICs) comparable to established antibiotics .

The biological activity of 5-{4-[(3-hydroxyphenyl)amino]phthalazin-1-yl}-N,N,2-trimethylbenzenesulfonamide is believed to stem from its ability to interact with specific molecular targets:

• Enzyme Inhibition : The sulfonamide group can participate in nucleophilic substitution reactions, potentially inhibiting enzymes involved in cancer progression.
• Receptor Binding : The hydroxyphenyl group may facilitate binding to various receptors, influencing signaling pathways related to cell growth and apoptosis.

Q & A

Q. What are the optimal synthetic routes for 5-{4-[(3-hydroxyphenyl)amino]phthalazin-1-yl}-N,N,2-trimethylbenzenesulfonamide?

• Methodology : The compound can be synthesized via a multi-step pathway. A common approach involves coupling phthalazine derivatives with substituted benzenesulfonamides. For example:

React 3-hydroxyphenylamine with phthalazin-1-yl chloride to form the phthalazine-amine intermediate.

Sulfonylation using N,N,2-trimethylbenzenesulfonyl chloride in the presence of a base (e.g., triethylamine or pyridine) to neutralize HCl byproducts .

• Key Considerations :

• Purity of intermediates (monitored via HPLC or TLC).

• Reaction temperature (ambient for coupling, 50–80°C for sulfonylation).

• Use of anhydrous solvents to prevent hydrolysis.

  • Data Table :

Step	Reagents	Conditions	Yield (%)
1	3-hydroxyphenylamine, phthalazin-1-yl chloride	DCM, RT, 12h	65–75
2	N,N,2-trimethylbenzenesulfonyl chloride, Et₃N	THF, 60°C, 6h	50–60

Q. How can the structural integrity of this compound be validated?

• Methodology : Use a combination of spectroscopic and chromatographic techniques:

• NMR (¹H, ¹³C, and 2D-COSY) to confirm substituent positions and connectivity.
• High-Resolution Mass Spectrometry (HRMS) to verify molecular weight (±3 ppm error).
• X-ray Crystallography (if crystalline) for absolute configuration determination .
  • Challenges :
• Solubility issues in common NMR solvents (DMSO-d₆ may be required).
• Crystallization difficulties due to flexible substituents.

Advanced Research Questions

Q. What experimental designs are suitable for evaluating this compound’s kinase inhibition activity?

• Methodology :

• In vitro kinase assays : Use recombinant kinases (e.g., EGFR, VEGFR) with ATP-competitive luminescence assays.
• IC₅₀ determination via dose-response curves (10 nM–100 µM range).
• Cellular assays : Test antiproliferative effects in cancer cell lines (e.g., HeLa, MCF-7) using MTT or CellTiter-Glo .
  • Data Contradiction Analysis :
• Discrepancies between in vitro and cellular IC₅₀ values may arise due to poor membrane permeability. Use logP calculations (e.g., >3.5 suggests better permeability) or structural analogs with improved solubility .

Q. How can environmental fate studies be designed to assess this compound’s persistence?

• Methodology : Follow OECD guidelines for environmental chemistry:

Hydrolysis : Incubate at pH 4, 7, and 9 (25–50°C) and monitor degradation via LC-MS.

Photodegradation : Expose to UV light (λ = 254–365 nm) in aqueous/organic matrices.

Bioaccumulation : Use a fish model (e.g., zebrafish) to determine bioconcentration factors (BCF) .

• Key Metrics :

• Half-life (t₁/₂) in water/soil.
• Metabolite identification (e.g., hydroxylated or sulfonamide-cleaved products).

Q. What strategies resolve conflicting reports on this compound’s selectivity in kinase profiling?

• Methodology :

• Broad-spectrum kinase panels : Test against >100 kinases (e.g., Eurofins KinaseProfiler) to identify off-target effects.
• Structural docking : Use molecular modeling (e.g., AutoDock Vina) to compare binding poses in homologous kinases.
• Mutagenesis studies : Engineer kinase mutants (e.g., gatekeeper residue substitutions) to validate binding interactions .
  • Example :
    If conflicting data arise for EGFR inhibition, confirm using:
• Wild-type vs. T790M mutant EGFR assays.
• Co-crystallization to visualize binding mode differences.

Methodological Challenges and Solutions

Q. How to optimize in vivo pharmacokinetics for this sulfonamide derivative?

• Approach :

• Prodrug design : Mask the sulfonamide group with ester/amide linkages to enhance absorption.
• PK/PD studies : Administer IV/PO in rodent models and measure plasma half-life, Cmax, and AUC via LC-MS/MS.
• Toxicity screening : Monitor liver/kidney function markers (ALT, BUN) after repeated dosing .